Cas no 899934-67-9 (2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide)
2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[[5-(4-Chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]thio]-N-(2,4-difluorophenyl)acetamide
- 899934-67-9
- 2-((5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl)thio)-N-(2,4-difluorophenyl)acetamide
- AKOS001793484
- VU0512380-1
- F3168-0592
- 2-[5-(4-chlorophenyl)-2,2-dimethylimidazol-4-yl]sulfanyl-N-(2,4-difluorophenyl)acetamide
- 2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide
- 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide
-
- Inchi: 1S/C19H16ClF2N3OS/c1-19(2)24-17(11-3-5-12(20)6-4-11)18(25-19)27-10-16(26)23-15-8-7-13(21)9-14(15)22/h3-9H,10H2,1-2H3,(H,23,26)
- InChI Key: BCLHVVNEBRRDJU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C(=NC(C)(C)N=1)SCC(NC1C=CC(=CC=1F)F)=O
Computed Properties
- Exact Mass: 407.0670673g/mol
- Monoisotopic Mass: 407.0670673g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 79.1Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 11.18±0.70(Predicted)
2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3168-0592-2μmol |
2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide |
899934-67-9 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3168-0592-5μmol |
2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide |
899934-67-9 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3168-0592-10μmol |
2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide |
899934-67-9 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3168-0592-1mg |
2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide |
899934-67-9 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3168-0592-2mg |
2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide |
899934-67-9 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3168-0592-3mg |
2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide |
899934-67-9 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3168-0592-4mg |
2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide |
899934-67-9 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3168-0592-5mg |
2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide |
899934-67-9 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3168-0592-10mg |
2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide |
899934-67-9 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3168-0592-15mg |
2-{[5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide |
899934-67-9 | 90%+ | 15mg |
$89.0 | 2023-04-27 |
2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide
Recent Advances in the Study of 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide (CAS: 899934-67-9)
The compound 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide (CAS: 899934-67-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and acetamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.
One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary data suggest that it exhibits high affinity for certain protein targets involved in inflammatory and oncogenic processes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize its binding interactions at the atomic level. These studies have provided valuable insights into the structural determinants of its activity, paving the way for the design of more potent analogs.
In addition to its mechanistic studies, recent preclinical evaluations have demonstrated the compound's efficacy in animal models of chronic inflammatory diseases and certain cancers. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been systematically evaluated to assess its suitability for further development. These findings highlight its potential as a lead compound for the development of novel therapeutics.
Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structure-activity relationship (SAR) studies to enhance its therapeutic index. Collaborative initiatives between academic institutions and pharmaceutical companies are also underway to accelerate its translation into clinical trials.
In conclusion, 2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and biological activity underscore its potential to address unmet medical needs. Future studies will likely focus on refining its properties and expanding its therapeutic applications.
899934-67-9 (2-{5-(4-chlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)